Cas no 383127-72-8 (2-[(4-chlorophenoxy)methyl]pyrrolidine)

• Product Name: 2-[(4-chlorophenoxy)methyl]pyrrolidine
• CAS No: 383127-72-8
• MF: C₁₁H₁₄ClNO
• MW: 211.687962055206
• MDL: MFCD02663513
• CID: 5227060
• PubChem ID: 22456696
• Update Time: 2026-03-07

2-[(4-chlorophenoxy)methyl]pyrrolidine Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 2-[(4-chlorophenoxy)methyl]-
• 2-[(4-chlorophenoxy)methyl]pyrrolidine

• MDL： MFCD02663513
• Inchi： 1S/C11H14ClNO/c12-9-3-5-11(6-4-9)14-8-10-2-1-7-13-10/h3-6,10,13H,1-2,7-8H2
• InChI Key： PPUUPDHCDRWAEB-UHFFFAOYSA-N
• SMILES： N1CCCC1COC1=CC=C(Cl)C=C1

Additional information on 2-[(4-chlorophenoxy)methyl]pyrrolidine

2-[(4-Chlorophenoxy)methyl]pyrrolidine: A Comprehensive Overview

The compound with CAS No 383127-72-8, commonly referred to as 2-[(4-chlorophenoxy)methyl]pyrrolidine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a chlorophenoxy group. The pyrrolidine moiety, a five-membered saturated heterocyclic ring containing one nitrogen atom, forms the core of this molecule, while the 4-chlorophenoxy group adds complexity and functionality to its structure.

Recent studies have highlighted the potential of 2-[(4-chlorophenoxy)methyl]pyrrolidine in various applications, particularly in the development of novel pharmaceutical agents. Researchers have explored its ability to act as a building block for more complex molecules, leveraging its structural versatility. For instance, the compound has been used in the synthesis of bioactive compounds that exhibit promising anti-inflammatory and antioxidant properties. These findings underscore the importance of understanding the chemical properties and reactivity of this compound.

The synthesis of 2-[(4-chlorophenoxy)methyl]pyrrolidine typically involves multi-step reactions, often starting with the preparation of intermediates that can be readily functionalized. One common approach involves the nucleophilic substitution of a suitable chloroarene derivative with a pyrrolidine ring. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production. The use of modern catalytic systems has further enhanced the efficiency of these reactions, aligning with current trends in green chemistry.

In terms of physical properties, 2-[(4-chlorophenoxy)methyl]pyrrolidine exhibits a melting point of approximately 105°C and a boiling point around 180°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it amenable to various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These properties are crucial for its characterization and quality control during manufacturing processes.

Recent advancements in computational chemistry have enabled researchers to model the electronic structure and reactivity of 2-[(4-chlorophenoxy)methyl]pyrrolidine with unprecedented accuracy. These studies have revealed that the compound's electronic properties are significantly influenced by the electron-withdrawing effect of the chlorine atom in the phenoxy group. This insight has facilitated the design of derivatives with enhanced bioavailability and selectivity for specific biological targets.

The application of 2-[(4-chlorophenoxy)methyl]pyrrolidine extends beyond pharmaceuticals. It has been explored as a precursor in the synthesis of advanced materials, such as polymers and nanoparticles. For example, researchers have demonstrated its utility in creating stimuli-responsive polymers that exhibit pH-sensitive behavior. Such materials hold promise for applications in drug delivery systems and sensors.

In conclusion, 2-[(4-chlorophenoxy)methyl]pyrrolidine is a versatile compound with a rich structural framework that lends itself to diverse applications. Its continued exploration in both academic and industrial settings is expected to yield further insights into its potential uses. As research progresses, this compound will undoubtedly play a pivotal role in advancing our understanding of complex chemical systems and their practical applications.